Cas no 2171736-19-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid
• CAS No: 2171736-19-7
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6204080
• PubChem ID: 165747096
• Update Time: 2025-10-31

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid
• 2171736-19-7
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxolane-3-carboxylic acid
• EN300-1488706

• Inchi： 1S/C24H26N2O6/c1-15(21(27)26(2)24(22(28)29)11-12-31-14-24)25-23(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,28,29)
• InChI Key： UEPNKTISPYBLLF-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic Acid (CAS No. 2171736-19-7): A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid (CAS No. 2171736-19-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of oxolane and features a unique combination of functional groups, including an amide, a carboxylic acid, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows the molecule with a range of potential applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and high stability under various reaction conditions. In the context of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid, this group plays a crucial role in protecting the amino functionality during synthetic processes, ensuring that the desired product is obtained with high purity and yield. The Fmoc group can be selectively removed using mild base conditions, such as piperidine in dimethylformamide (DMF), which makes it an ideal choice for solid-phase peptide synthesis (SPPS) and other synthetic protocols.

The oxolane ring in the structure of this compound is another key feature that contributes to its unique properties. Oxolanes are cyclic ethers with a five-membered ring structure, which can exhibit conformational rigidity and enhanced stability compared to their acyclic counterparts. This rigidity can be advantageous in designing molecules with specific three-dimensional shapes, which is particularly important in drug design where the precise fit between a ligand and its target protein is crucial for biological activity.

In recent years, there has been growing interest in the use of oxolane-containing compounds as building blocks for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of oxolane derivatives as potential inhibitors of protein-protein interactions (PPIs). The results showed that these compounds exhibited promising activity against several PPI targets, highlighting their potential as lead compounds for further drug development.

The presence of an N-methylpropanamide moiety in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid adds another layer of complexity to its structure. N-methylated amides are known to have enhanced metabolic stability compared to their non-methylated counterparts, which can be beneficial in improving the pharmacokinetic properties of drug candidates. Additionally, the N-methyl group can influence the conformational flexibility and hydrogen bonding capabilities of the molecule, potentially affecting its binding affinity to biological targets.

The carboxylic acid functional group at the C3 position of the oxolane ring is another important aspect of this compound's structure. Carboxylic acids are versatile functional groups that can participate in a wide range of chemical reactions, including esterification, amidation, and metal coordination. In medicinal chemistry, carboxylic acids are often used to introduce negative charges into molecules, which can enhance their solubility and improve their ability to interact with biological targets. For example, carboxylic acids are commonly found in many FDA-approved drugs, such as ibuprofen and aspirin.

The combination of these functional groups in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid makes it a versatile platform for chemical modifications and derivatization. Researchers can leverage this compound as a starting point for developing new derivatives with tailored properties for specific therapeutic applications. For instance, by modifying the substituents on the oxolane ring or introducing additional functional groups, it may be possible to fine-tune the pharmacological profile of the molecule to achieve optimal efficacy and safety.

In addition to its potential as a drug candidate, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid has also been explored for use in other areas of chemical research. One notable application is in materials science, where oxolane-containing compounds have been used to create novel polymers with unique physical properties. These polymers can have applications in areas such as drug delivery systems, where controlled release profiles are essential for effective treatment.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common approach involves starting from commercially available oxolane derivatives and sequentially introducing the Fmoc protecting group, followed by coupling reactions to form the amide bond and carboxylic acid functionalities. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve efficiency and reduce side reactions.

To fully realize the potential of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxolane-3-carboxylic acid, ongoing research is focused on optimizing its chemical properties through rational design and structure-based approaches. Computational methods such as molecular dynamics simulations and quantum mechanical calculations are being used to predict how different modifications might affect the molecule's behavior at both molecular and cellular levels. These insights are invaluable for guiding experimental efforts and accelerating the discovery process.

In conclusion, 3-2-{(9H-fluoren-9-yloxycarbonyl)amino}-N-methylpropanamidooxolane--3-carboxylic acid (CAS No. 2171736--19--7) represents a promising compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique combination of functional groups offers opportunities for developing new therapeutic agents with improved pharmacological profiles and enhanced biological activity. As research continues to advance our understanding of this compound's properties and behavior, it is likely that we will see even more innovative uses emerge in the coming years.